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Introduction

Amdizalisib (formerly HMPL-689) is a potent and highly selective inhibitor of the delta isoform
of phosphoinositide 3-kinase (PI3Kd).[1][2] The PI3K signaling pathway is crucial in regulating
cell growth, proliferation, differentiation, and survival.[3][4] The delta isoform of PI3K is primarily
expressed in hematopoietic cells and plays a key role in B-cell development and function.
Aberrant activation of the PI3Kd signaling pathway is implicated in the survival and proliferation
of malignant B-cells, making it a promising therapeutic target for B-cell malignancies.[1]
Amdizalisib is an ATP-competitive inhibitor of PI3Kd currently under investigation for the
treatment of hematological malignancies such as follicular lymphoma.[3][4]

These application notes provide a detailed protocol for determining the kinase activity of PI3K&
and the inhibitory potential of Amdizalisib using a fluorescence polarization-based assay.

PIBK/AKT/ImTOR Signaling Pathway
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The PI3K pathway is a critical intracellular signaling cascade. Upon activation by upstream
signals, such as B-cell receptor activation, PI3Kd phosphorylates phosphatidylinositol-4,5-
bisphosphate (PIP2) to generate phosphatidylinositol-3,4,5-trisphosphate (PIP3). PIP3 acts as
a second messenger, recruiting and activating downstream effectors like AKT. Activated AKT, in
turn, phosphorylates a variety of substrates, leading to the activation of mTOR and subsequent
regulation of cellular processes like cell growth, proliferation, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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